Cas no 68380-49-4 (1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid)

1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid structure
68380-49-4 structure
Product Name:1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid
CAS No:68380-49-4
MF:C12H8N4O2
MW:240.21752166748
CID:1734361
PubChem ID:191875
Update Time:2025-04-21

1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid
    • 1-phenylpyrazolo[3,4-d]pyrimidine-4-carboxylic acid
    • SCHEMBL11453686
    • DTXCID80141001
    • 68380-49-4
    • 1H-Pyrazolo(3,4-d)pyrimidine-4-carboxylic acid, 1-phenyl-
    • 1-Phenyl-1H-pyrazolo(3,4d)pyrimidine-4-carboxylic acid
    • DTXSID30218510
    • Inchi: 1S/C12H8N4O2/c17-12(18)10-9-6-15-16(11(9)14-7-13-10)8-4-2-1-3-5-8/h1-7H,(H,17,18)
    • InChI Key: NVEULXKUFWCQEU-UHFFFAOYSA-N
    • SMILES: OC(C1=C2C=NN(C3C=CC=CC=3)C2=NC=N1)=O

Computed Properties

  • Exact Mass: 240.064726
  • Monoisotopic Mass: 240.064726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.5
  • Boiling Point: 416.9°C at 760 mmHg
  • Flash Point: 205.9°C
  • Refractive Index: 1.748
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